Cas no 183065-72-7 (6-Bromo-2,3-difluorobenzoic acid)

6-Bromo-2,3-difluorobenzoic acid is a fluorinated benzoic acid derivative featuring bromine and fluorine substituents at the 6, 2, and 3 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, where its unique halogenation pattern enables selective functionalization. The presence of both bromine and fluorine enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic systems. Its carboxylic acid group further allows for derivatization into esters, amides, or other functional groups. The compound’s well-defined structure and stability make it a valuable building block for research and industrial processes requiring precise molecular modifications.

6-Bromo-2,3-difluorobenzoic acid structure

183065-72-7 structure

Product Name:6-Bromo-2,3-difluorobenzoic acid

CAS No:183065-72-7

MF:C₇H₃BrF₂O₂

MW:236.998328447342

MDL:MFCD07368092

CID:113982

PubChem ID:22320268

Update Time:2025-06-08

6-Bromo-2,3-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2,3-Difluoro-6-bromobenzoic acid
- 6-Bromo-2,3-difluorobenzoic acid
- Benzoic acid,6-bromo-2,3-difluoro-
- Benzoic acid,6-bromo-2,3-difluoro
- 6-BROMO-2,3-DIFLUORO-BENZOIC ACID
- Benzoic acid, 6-bromo-2,3-difluoro-
- 2,3-Difluoro-6-bromobenzoicacid
- LAIYHMCGMOJBDW-UHFFFAOYSA-N
- FCH1382832
- CM12483
- AB31662
- PC302365
- AX8065552
- Z0296
- ST24045144
- FT-0688367
- 183065-72-7
- 6-Bromo-2,3-difluorobenzoicacid
- A854645
- MFCD07368092
- AKOS015909139
- SY101743
- DTXSID90624714
- SCHEMBL6343820
- AC-14752
- AS-19841
- MDL： MFCD07368092
- Inchi： 1S/C7H3BrF2O2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H,11,12)
- InChI Key： LAIYHMCGMOJBDW-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1C(=O)O)F)F

Computed Properties

Exact Mass: 235.92800
Monoisotopic Mass: 235.928
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 37.3

Experimental Properties

Density: 1.872±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 117-121°C
Boiling Point: 283.3±40.0 ºC (760 Torr),
Flash Point: 125.1±27.3 ºC,
Refractive Index: 1.559
Solubility: Very slightly soluble (0.15 g/l) (25 º C),
PSA: 37.30000
LogP: 2.42550

6-Bromo-2,3-difluorobenzoic acid Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store long-term at 2-8°C

6-Bromo-2,3-difluorobenzoic acid Pricemore >>

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